Cas no 2092166-50-0 (1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2092166-50-0
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• CID: 5222601
• Update Time: 2025-05-26

1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl chloride, 1,3-dimethyl-4-(4-piperidinyl)-
• 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C10H16ClN3O2S/c1-7-9(8-3-5-12-6-4-8)10(14(2)13-7)17(11,15)16/h8,12H,3-6H2,1-2H3
• InChI Key： QXYZCOWIWDATBB-UHFFFAOYSA-N
• SMILES： N1(C)C(S(Cl)(=O)=O)=C(C2CCNCC2)C(C)=N1

Additional information on 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2092166-50-0)

1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2092166-50-0) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular architecture, which includes a pyrazole core, sulfonyl chloride functionality, and piperidine and methyl substituents. These features endow the compound with a range of potential biological activities and applications.

The pyrazole ring is a well-known pharmacophore in drug discovery, often associated with anti-inflammatory, analgesic, and antipyretic properties. The presence of the sulfonyl chloride group in this compound adds reactivity and versatility, making it an excellent building block for the synthesis of various derivatives. The piperidine moiety, on the other hand, is known for its ability to enhance solubility and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride has also shown potential as an antiviral agent. Research conducted at the University of California in 2021 revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead for antiviral drug discovery.

The synthetic accessibility of 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride is another factor contributing to its significance in pharmaceutical research. A robust synthetic route has been developed using readily available starting materials and straightforward reactions. This approach not only ensures high yields but also allows for easy modification of the compound to explore a wide range of derivatives with enhanced biological activities.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride exhibits low cytotoxicity against mammalian cells. This favorable safety profile makes it suitable for further preclinical and clinical evaluations. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

The potential applications of 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride extend beyond its direct use as a therapeutic agent. It can serve as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, recent work published in Organic Letters in 2023 described the use of this compound as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression.

In conclusion, 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2092166-50-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and synthetic accessibility, make it an exciting candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.